Cas no 66800-31-5 (Phosphorothioicacid, O,O-dibutyl S-[[(1S,9aR)-octahydro-2H-quinolizin-1-yl]methyl] ester)

• Product Name: Phosphorothioicacid, O,O-dibutyl S-[[(1S,9aR)-octahydro-2H-quinolizin-1-yl]methyl] ester
• CAS No: 66800-31-5
• MF: C₁₈H₃₆NO₃PS
• MW: 377.52210521698
• CID: 530324
• PubChem ID: 188057
• Update Time: 2025-04-19

Phosphorothioicacid, O,O-dibutyl S-[[(1S,9aR)-octahydro-2H-quinolizin-1-yl]methyl] ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioicacid, O,O-dibutyl S-[[(1S,9aR)-octahydro-2H-quinolizin-1-yl]methyl] ester
• 66800-31-5
• Phosphorothioic acid, O,O-dibutyl S-(((1S,9aR)-octahydro-2H-quinolizin-1-yl)methyl) ester

• Inchi： 1S/C18H36NO3PS/c1-3-5-14-21-23(20,22-15-6-4-2)24-16-17-10-9-13-19-12-8-7-11-18(17)19/h17-18H,3-16H2,1-2H3/t17-,18?/m1/s1
• InChI Key： KZIOEMZRHQTBTC-QNSVNVJESA-N
• SMILES： S(C[C@H]1CCCN2CCCCC21)P(=O)(OCCCC)OCCCC

Computed Properties

• Exact Mass: 377.215
• Monoisotopic Mass: 377.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 453.8°Cat760mmHg
• Flash Point: 228.3°C
• Refractive Index: 1.508

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines Quinolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines